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Compound of Interest

Compound Name: 5-Ethoxy-2-fluoropyridine
CAS No.: 1443679-87-5
Cat. No.: B1411947
Get Quote
. J

CAS: 1443679-87-5 | Formula: C

H

FNO | MW: 141.14 g/mol [1][2]

Executive Summary

5-Ethoxy-2-fluoropyridine is a high-value fluorinated intermediate used primarily in medicinal
chemistry to modulate the lipophilicity and metabolic stability of drug candidates. Unlike
commodity pyridines, this compound is a specialty building block. Its commercial availability is
tiered: readily available in research quantities (mg to g) but typically requires lead time for
process-scale (kg) procurement.

Critical Technical Insight: The structural integrity of this molecule relies on the specific
positioning of the ethoxy group at C5 and the fluorine at C2. This substitution pattern is
chemically non-trivial to access via standard nucleophilic aromatic substitution (S

Ar) on 2,5-difluoropyridine, which preferentially yields the wrong isomer (2-ethoxy-5-
fluoropyridine). Therefore, sourcing and quality assurance must focus on verifying the correct
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regioisomer.
Chemical Profile & Properties[1][3]1[4][5][6][7][8]
Property Specification
IUPAC Name 5-ethoxy-2-fluoropyridine
CAS Number 1443679-87-5
Molecular Weight 141.14 g/mol
Colorless to pale yellow liquid or low-melting
Appearance _
solid
. Soluble in DCM, MeOH, DMSO; sparingly
Solubility

soluble in water

C2-Fluoro: Activated for S

Key Functional Groups Ar displacement.C5-Ethoxy: Electron-donating,

lipophilic handle.[1]

Sourcing Landscape
Supplier Tiering

The market for 5-Ethoxy-2-fluoropyridine is fragmented among catalog houses and custom
synthesis labs.

o Tier 1 (Stocked - Rapid Delivery):

o BLD Pharm: Frequent stock of 1g—25g units.

o ChemScene / Arctom: Good coverage for medicinal chemistry screens.
o Tier 2 (Aggregators - Variable Lead Time):

o Fisher Scientific / MolPort: Often list stock from third-party synthesizers; lead times can
range from 1 to 3 weeks.

o Tier 3 (Bulk/Custom):
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o Enamine / WuXi AppTec: Required for quantities >100g. Synthesis is typically performed
on-demand.

Procurement Decision Matrix

The decision to buy vs. synthesize depends on the scale and the "Isomer Risk" (see Section 4).

<10 Grams » PURCHASE
. . / (Catalog Suppliers)
Scale Needed? Low Cost Delta
T > 160 GEG > Cost Analysis:
Precursor vs. Product .
High Cost Delta  [SINEHEIISFS7N (H=5
¥> (Control Regiochemistry)

Click to download full resolution via product page

Figure 1: Decision logic for sourcing 5-Ethoxy-2-fluoropyridine based on scale and economic

efficiency.

Technical Synthesis & Quality Assurance
The "Isomer Trap" (Expertise & Experience)

A common error in early-stage process development is attempting to synthesize this molecule

via S
Ar on 2,5-difluoropyridine.

o Failed Route: 2,5-Difluoropyridine + NaOEt

2-Ethoxy-5-fluoropyridine (Major Product).

o Reason: The C2 position is significantly more electrophilic due to the inductive effect of the

ring nitrogen.
o Correct Route: O-Alkylation of 2-Fluoro-5-hydroxypyridine.

o Mechanism:[3][4][5] The precursor (2-Fluoro-5-hydroxypyridine) already has the fluorine
installed at C2. The hydroxyl group at C5 is then alkylated using Ethyl lodide (Etl) and a
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mild base (K
CO
).

Validated Synthetic Workflow

Starting Material: Reagents:
2-Fluoro-5-hydroxypyridine Ethyl lodide (1.1 eq), K2CO3
(CAS: 55758-32-2) Solvent: DMF or ACN

N

Reaction:
O-Alkylation
60°C, 4-12h

:

Workup:
Aqueous Extraction (EtOACc)
Remove DMF (Water Wash)

Major (>90%) \Minor (<5%)

Target Product:

Potential Impurity:

5-Ethoxy-2-fluoropyridine N-Alkylation (Pyridone)

(CAS: 1443679-87-5)

Click to download full resolution via product page
Figure 2: The regioselective synthesis route avoiding the S

Ar isomer trap.

Quality Control (QC) Protocols

When receiving commercial batches, the following analytical signatures validate identity and

purity:
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« H-NMR (DMSO-d
or CDCI
):
o Ethoxy Group: Look for a triplet (~1.4 ppm) and a quartet (~4.1 ppm).

o Aromatic Region: The C2-F coupling will split the H3 proton into a distinct doublet of
doublets.

e F-NMR:

o Essential to distinguish from the 2-ethoxy-5-fluoro isomer. The chemical shift of a fluorine
at C2 (adjacent to Nitrogen) is significantly different from a fluorine at C5.

o Standard: C2-F typically appears around -70 to -80 ppm, whereas C5-F is often -130 to
-140 ppm (solvent dependent). Verify against a known standard or predicted shift.

e LC-MS:
o Verify [M+H]

=142.1.

o Check for hydrolysis byproducts (2-fluoro-5-hydroxypyridine, mass 113).

Handling & Stability

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The ethoxy ether linkage
is generally stable, but the C2-F bond makes the ring susceptible to hydrolysis under
strongly acidic or basic conditions over time.

o Reactivity: The C2-fluorine is a "handle" for further functionalization. It can be displaced by
amines, thiols, or alkoxides in S

Ar reactions to generate 2,5-disubstituted pyridines.

o Precaution: Avoid storing in nucleophilic solvents (e.g., alcohols) without buffering, as slow
solvolysis may occur.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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